Cas no 50449-65-5 (2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)-)

• Product Name: 2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)-
• CAS No: 50449-65-5
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 364865
• PubChem ID: 70318245
• Update Time: 2025-04-19

2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-c]pyridin-2-one, 1,3-dihydro-1-(2-phenylethyl)-
• 1-(2-phenylethyl)-3H-imidazo[4,5-c]pyridin-2-one
• 1-(2-Phenylethyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
• DTXSID10741816
• 50449-65-5
• SCHEMBL8247693

• Inchi： 1S/C14H13N3O/c18-14-16-12-10-15-8-6-13(12)17(14)9-7-11-4-2-1-3-5-11/h1-6,8,10H,7,9H2,(H,16,18)
• InChI Key： ZTYWDOVTTODVJC-UHFFFAOYSA-N
• SMILES： O=C1NC2C=NC=CC=2N1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.10599
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.23